Cas no 2223033-80-3 (4-fluoro-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 4-fluoro-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 2223033-80-3
• MF: C₁₂H₁₇BFNO₃
• MW: 253.07768702507
• CID: 5272559
• Update Time: 2026-03-09

4-fluoro-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• Inchi： 1S/C12H17BFNO3/c1-11(2)12(3,4)18-13(17-11)8-7-15-10(16-5)6-9(8)14/h6-7H,1-5H3
• InChI Key： VYZYBTVIJAEDDB-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=C(B2OC(C)(C)C(C)(C)O2)C(F)=C1

Additional information on 4-fluoro-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

4-Fluoro-2-Methoxy-5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyridine: A Comprehensive Overview

4-fluoro-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a highly specialized organic compound with the CAS registry number 2223033803. This compound belongs to the class of pyridine derivatives and is characterized by its unique substitution pattern and functional groups. The presence of a fluorine atom at the 4-position and a methoxy group at the 2-position introduces significant electronic effects that influence its chemical reactivity and biological activity. Additionally, the dioxaborolane moiety at the 5-position adds a boron-containing functionality that is often utilized in cross-coupling reactions.

The synthesis of 4-fluoro-2-methoxy-pyridine derivatives has been extensively studied due to their potential applications in drug discovery and materials science. Recent advancements in catalytic methods have enabled the efficient construction of such compounds with high purity and yield. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in incorporating the dioxaborolane group into pyridine frameworks. This approach not only enhances the versatility of the molecule but also opens new avenues for its application in medicinal chemistry.

One of the most notable features of 4-fluoro-2-methoxy-pyridine derivatives is their role as intermediates in the synthesis of bioactive compounds. The fluorine atom at position 4 contributes to both hydrophobicity and electronic modulation, making it an attractive site for further functionalization. Similarly, the methoxy group at position 2 can act as a directing group in subsequent reactions or serve as a site for bioisosteric replacement in drug design.

The dioxaborolane group attached at position 5 is particularly significant due to its compatibility with Suzuki-Miyaura coupling reactions. This functionality allows for the incorporation of diverse substituents into the pyridine ring through palladium-mediated coupling processes. Recent studies have demonstrated that such couplings can be performed under mild conditions with excellent regioselectivity and yields.

From an analytical standpoint, 4-fluoro-2-methoxy-pyridine derivatives are typically characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), MS (Mass Spectrometry), and IR (Infrared Spectroscopy). These methods provide critical insights into the molecular structure and purity of the compound. Additionally, X-ray crystallography has been employed to determine the precise three-dimensional arrangement of atoms within the molecule.

In terms of biological activity, pyridine derivatives have been shown to exhibit a wide range of pharmacological effects depending on their substitution pattern and functional groups. For example, fluorinated pyridines are known to possess antimicrobial properties due to their ability to disrupt bacterial cell membranes or inhibit enzyme activity. Similarly, methoxy-substituted pyridines have been explored for their potential as kinase inhibitors or anti-inflammatory agents.

Recent research has also highlighted the importance of dioxaborolane-containing pyridines in organoboron chemistry. These compounds are highly reactive towards nucleophilic aromatic substitution reactions and can serve as valuable precursors for constructing complex heterocyclic frameworks. Furthermore, their ability to undergo boron-centered transformations has opened new possibilities in asymmetric synthesis and catalysis.

From an environmental perspective, understanding the fate and transport of pyridine derivatives in natural systems is crucial for assessing their potential impact on ecosystems. Studies have shown that such compounds can undergo various degradation pathways under aerobic or anaerobic conditions depending on environmental factors such as pH and temperature.

In conclusion,4-fluoro-2-methoxy-pyridine derivatives represent a versatile class of compounds with significant potential across multiple disciplines including organic synthesis pharmaceuticals materials science and environmental chemistry . The integration of cutting-edge synthetic methodologies with advanced analytical techniques continues to expand our understanding of these molecules enabling novel applications in both academic research and industrial settings.